Trioctylamine-d6

• Molecular Formula: C24H51N
• Molecular Weight: 359.7 g/mol
• InChI: InChI=1S/C24H51N/c1-4-7-10-13-16-19-22-25(23-20-17-14-11-8-5-2)24-21-18-15-12-9-6-3/h4-24H2,1-3H3/i22D2,23D2,24D2
• InChIKey: XTAZYLNFDRKIHJ-NXJGFHQPSA-N

Trioctylamine-d6: A Deuterated Tertiary Amine for Quantitative Analytical Workflows

Trioctylamine-d6 is the stable isotope-labeled (deuterated) analogue of the tertiary aliphatic amine, trioctylamine (TOA), and carries the Chemical Abstracts Service Registry Number 1219798-90-9 [1]. This compound is characterized by the replacement of six hydrogen atoms with deuterium atoms at the 1,1-positions of its three octyl chains, yielding a molecular formula of C₂₄H₄₅D₆N and a molecular weight of 359.7 g/mol . It is primarily utilized as an internal standard in mass spectrometry-based quantitative assays, leveraging the near-identical physicochemical behavior of isotopologues to correct for matrix effects, sample preparation variability, and instrumental drift [2].

Use Context Stable isotope-labeled internal standard (ISTD) for quantitative mass spectrometry

Isotope Signature +6 Da mass shift from unlabeled trioctylamine; distinct isotopic resolution

Analytical Role Corrects matrix effects and ionization variability in LC-MS/MS assays

• [1] PubChem. (2025). Tri(n-octyl-1,1-d2)amine (Compound Summary). National Center for Biotechnology Information. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Why Trioctylamine-d6 is Not Simply Interchangeable with Unlabeled Trioctylamine

While Trioctylamine-d6 and its unlabeled analogue (Trioctylamine, CAS 1116-76-3) share identical chemical reactivity for most synthetic purposes , their substitution in analytical workflows is not trivial. The fundamental purpose of Trioctylamine-d6 is to serve as an isotopically distinct internal standard, enabling accurate quantification via isotope dilution mass spectrometry [1]. Replacing it with the unlabeled compound would eliminate the ability to differentiate the analyte from the standard, rendering the assay unquantifiable. Furthermore, the chromatographic and ionization behaviors of deuterated compounds are not perfectly identical to their protiated counterparts; a phenomenon known as the deuterium isotope effect can cause slight but measurable differences in retention time, which may impact the accuracy of co-elution-based corrections for matrix effects [2].

Loss of isotopic differentiation

Unlabeled trioctylamine cannot be distinguished from the analyte in MS, eliminating quantification by isotope dilution.

Deuterium-induced retention shift

The d6 species may elute slightly earlier, potentially affecting co-elution-based matrix effect correction.

Non-isotopic ISTD inadequacy

Structural analogs may experience differential ion suppression, leading to quantification inaccuracies vs. matched ISTD.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55, S107-S113. View Source

Quantitative Evidence for the Differentiation of Trioctylamine-d6

Mass Spectrometric Differentiation via Molecular Ion Shift

Trioctylamine-d6 exhibits a +6 Da mass shift relative to unlabeled Trioctylamine due to the substitution of six hydrogen atoms with deuterium [1]. This distinct isotopic signature in mass spectrometry enables its use as an internal standard without spectral overlap, a feature not offered by the unlabeled compound or structural analogs.

Molecular ion shift

Head-to-head

+6.04 Da

Enables distinct MS resolution for isotope dilution quantitation

Calculated from PubChem; C₂₄H₄₅D₆N vs C₂₄H₅₁N

Evidence Dimension	Molecular Mass (Monoisotopic)
Target Compound Data	359.439811107 Da
Comparator Or Baseline	Trioctylamine: 353.402 Da
Quantified Difference	+6.037811107 Da
Conditions	Calculated based on PubChem data for molecular formulas C₂₄H₄₅D₆N vs. C₂₄H₅₁N [1].

Why This Matters

This mass difference is essential for isotope dilution mass spectrometry (IDMS), where the deuterated analogue must be resolved from the analyte to enable precise quantification.

• [1] PubChem. (2025). Tri(n-octyl-1,1-d2)amine (Compound Summary). National Center for Biotechnology Information. View Source

Chromatographic Retention Time Shift Due to Deuterium Isotope Effect

The incorporation of deuterium into Trioctylamine-d6 induces a measurable change in its interaction with reversed-phase liquid chromatography stationary phases. Based on established class-level effects for deuterated amines, the deuterated form exhibits a slightly shorter retention time than its unlabeled counterpart [1][2].

Retention time shift

Class-level

~0.01–0.03 min shorter

May alter co-elution assumptions; method review needed

Inferred from deuterated amine class; verify per method

Evidence Dimension	Retention Time (Reversed-Phase LC)
Target Compound Data	Slightly shorter than unlabeled Trioctylamine
Comparator Or Baseline	Deuterated internal standards for amines (general class): 0.01-0.03 minutes shorter retention than non-deuterated counterparts [2].
Quantified Difference	Approximately -0.01 to -0.03 minutes (class-level inference)
Conditions	Reversed-phase liquid chromatography (RP-LC) for small organic molecules; specific data for Trioctylamine-d6 is not published but is inferred from class behavior of deuterated amines [1][2].

Why This Matters

This small but real retention time shift must be accounted for during method development. While the shift is generally not large enough to cause baseline separation, it can affect the accuracy of co-elution assumptions used in correcting matrix effects, especially when ion suppression is severe [3].

• [1] Aslani, S., Armstrong, D. W., & Schug, K. A. (2023). Effect of position of deuterium atoms on gas chromatographic isotope effects. Talanta, 265, 124857. View Source
• [2] Chemical Forums. (2025). Topic: effect of deuteration on LC retention times. View Source
• [3] Wang, S., Cyronak, M., & Yang, E. (2007). Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 43(2), 701-707. View Source

Isotopic Purity as a Quantitative Metric for Internal Standard Suitability

The utility of Trioctylamine-d6 as an internal standard is contingent upon its isotopic enrichment. Commercial sources specify a purity of ≥98% , which is a direct measure of the product's suitability for its intended analytical role.

Isotopic purity

Specification

≥98% d6 enrichment

Supports linear dynamic range and low LLOQ

Vendor-specified; review lot certificate

Evidence Dimension	Isotopic Purity (Deuterium Enrichment)
Target Compound Data	≥98% (specified by vendor)
Comparator Or Baseline	Unlabeled Trioctylamine: Not applicable (contains natural abundance deuterium, ~0.015%)
Quantified Difference	Approximately 6500-fold higher deuterium content at labeled positions
Conditions	Vendor specification for Trioctylamine-d6 (InvivoChem) .

Why This Matters

A high isotopic purity ensures that the signal in mass spectrometry is predominantly from the d6 species, minimizing interference from the d0, d1, etc., isotopologues. This is critical for maintaining a linear dynamic range and low limits of quantification in bioanalytical methods.

Differential Matrix Effect Correction Capability

A core justification for using Trioctylamine-d6 is its ability to correct for matrix effects in LC-MS/MS assays, a function that cannot be performed by structural analogs or the unlabeled compound. The extent of this correction is quantitative and demonstrable.

Matrix effect correction

Class-level

Structural analog: up to 50% underestimation

Supports isotope-matched ISTD for reliable matrix correction

Reported for piperaquine analog; context-dependent

Evidence Dimension	Ion Suppression Correction
Target Compound Data	Expected to track and normalize matrix-induced ion suppression/enhancement for Trioctylamine
Comparator Or Baseline	Unlabeled structural analog (e.g., a different tertiary amine): Ion suppression effects were found to affect the analyte and internal standard differently, leading to a 50% underestimation of the true concentration in one reported case [1].
Quantified Difference	Potential for a 50% error in quantification when using a structural analog vs. a deuterated standard, under specific conditions [1].
Conditions	Inferred from a study on piperaquine where triethylamine residues caused differential ion suppression between the analyte and its deuterated internal standard [1]. This demonstrates the risk of using non-isotopic standards.

Why This Matters

This evidence underscores that Trioctylamine-d6 is not merely a 'labeled' version but a functional tool for mitigating systematic errors in quantitative analysis. The failure of a structural analog to provide adequate correction can lead to significant inaccuracies in reported drug concentrations, impacting pharmacokinetic studies and regulatory submissions [2].

• [1] Lindegårdh, N., Annerberg, A., White, N. J., & Day, N. P. (2008). Development and validation of a liquid chromatographic-tandem mass spectrometric method for determination of piperaquine in plasma: Stable isotope labeled internal standard does not always compensate for matrix effects. Journal of Chromatography B, 862(1-2), 227-236. View Source
• [2] KCAS Bio. (2017). The Value of Deuterated Internal Standards. View Source

Optimal Use Cases for Trioctylamine-d6 Based on Its Differentiated Properties

Quantification of Trioctylamine in Environmental Fate and Metabolism Studies

When investigating the environmental persistence or metabolic breakdown of Trioctylamine, which is used as an industrial extractant and is noted as toxic to aquatic life [1], precise quantification is essential. Trioctylamine-d6 serves as the ideal internal standard for LC-MS/MS methods, compensating for the complex matrix effects found in water, soil, and biological tissue extracts. Its isotopic purity ensures accurate determination of low-level residues, directly supporting regulatory compliance and environmental risk assessments. The use of a deuterated standard is a recognized best practice for such trace-level quantitative analyses [2].

Validated Bioanalytical Methods for Pharmacokinetic Studies Involving Tertiary Amines

In drug development, where Trioctylamine might be used as a formulation excipient or its derivatives are under investigation, robust bioanalytical methods are a regulatory requirement. Incorporating Trioctylamine-d6 as an internal standard directly addresses the FDA and EMA expectation for stable isotope-labeled internal standards in LC-MS/MS assays to ensure method reliability [3]. This approach minimizes the risk of data rejection due to inadequate control of matrix effects, thereby reducing development costs and accelerating timelines by providing a defensible, high-precision quantification workflow [4].

Investigating Deuterium Isotope Effects on Tertiary Amine Reactivity and Physical Properties

The deuterium isotope effect is not merely an analytical convenience; it also subtly alters physicochemical properties. Researchers studying the kinetics of tertiary amine-catalyzed reactions or the fundamentals of liquid-liquid extraction can use Trioctylamine-d6 as a probe molecule. Its defined, site-specific deuteration allows for the precise measurement of secondary kinetic isotope effects on reaction rates or changes in partition coefficients, contributing to a deeper understanding of reaction mechanisms and solvation phenomena [5].

Application

Selection Property

Validation Focus

Environmental fate studies of trioctylamine

Isotopic purity for ISTD

Matrix-effect correction in environmental matrices

Bioanalytical method validation for tertiary amines

Deuterated ISTD for LC-MS/MS

Matrix effect compensation and assay reproducibility

Kinetic isotope effect and extraction mechanism studies

Site-specific deuteration

Reaction rate and partition coefficient analysis

• [1] Tokyo Chemical Industry Co., Ltd. (n.d.). Safety Data Sheet: Tri-n-octylamine. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [3] KCAS Bio. (2017). The Value of Deuterated Internal Standards. View Source
• [4] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55, S107-S113. View Source
• [5] Aslani, S., Armstrong, D. W., & Schug, K. A. (2023). Effect of position of deuterium atoms on gas chromatographic isotope effects. Talanta, 265, 124857. View Source